ethyl 5-amino-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate
• InChI: InChI=1S/C9H10N4O2S/c1-2-15-8(14)6-5-12-13(7(6)10)9-11-3-4-16-9/h3-5H,2,10H2,1H3
• InChI Key: REXGBNCZFZQRSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=NC=CS2)N
• Molecular Formula: C9H10N4O2S
• Molecular Weight: 238.27 g/mol

Description

“Ethyl 5-amino-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate” is a compound that belongs to the class of heterocyclic compounds known as thiazoles. Thiazoles are important heterocyclics exhibiting various biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral. This plays a significant role in drug–target protein interaction.

Chemical Reactions Analysis

While specific chemical reactions involving “ethyl 5-amino-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate” are not detailed in the available resources, related compounds have been used in various reactions. For example, acylation of the amino group of oxadiazoles with some acid chlorides has been reported.

Scientific Research Applications

Synthesis and Chemical Reactions

Selective Synthesis of Pyrazolopyridines : Ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate is utilized in the selective synthesis of ethyl 3-oxo-1,2-dihydro-pyrazolo[3,4-b]pyridine-1-carboxylates. These compounds are intermediates for producing 1-unsubstituted analogs, demonstrating the versatility of ethyl amino pyrazole derivatives in heterocyclic chemistry (Lebedˈ et al., 2012).

Auxin Activities and Synthesis of Acylamides : A study on the synthesis of ethyl 3-(4-methoxy phenyl)-1H-pyrazole-5-carboxylate and its further processing into pyrazole carboxylic acids showcases the compound's role in creating biologically active molecules. Though the auxin activities of the synthesized compounds were not high, the research underlines the chemical's utility in developing new compounds with potential agricultural applications (Yue et al., 2010).

Biological Activities

Antimicrobial and Anticancer Agents : Novel pyrazole derivatives, synthesized from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, have shown promising antimicrobial and anticancer activities. Some compounds exhibited higher anticancer activity than the reference drug doxorubicin, highlighting the potential of ethyl amino pyrazole derivatives in therapeutic applications (Hafez et al., 2016).